Cas no 1355196-94-9 (6-Mercapto-4-methylnicotinonitrile)

• Product Name: 6-Mercapto-4-methylnicotinonitrile
• CAS No: 1355196-94-9
• MF: C₇H₆N₂S
• MW: 150.200939655304
• CID: 4904158
• PubChem ID: 84618220
• Update Time: 2024-03-01

6-Mercapto-4-methylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Mercapto-4-methylnicotinonitrile

• Inchi： 1S/C7H6N2S/c1-5-2-7(10)9-4-6(5)3-8/h2,4H,1H3,(H,9,10)
• InChI Key： QOCPVVACXYOAAO-UHFFFAOYSA-N
• SMILES： S=C1C=C(C)C(C#N)=CN1

Computed Properties

• Exact Mass: 150.02516937g/mol
• Monoisotopic Mass: 150.02516937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 67.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles